Cas no 2228744-91-8 (2-{5-chlorothieno3,2-bpyridin-2-yl}acetaldehyde)

• Product Name: 2-{5-chlorothieno3,2-bpyridin-2-yl}acetaldehyde
• CAS No: 2228744-91-8
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• CID: 5911212
• PubChem ID: 165780610
• Update Time: 2025-10-21

2-{5-chlorothieno3,2-bpyridin-2-yl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{5-chlorothieno3,2-bpyridin-2-yl}acetaldehyde
• EN300-1994876
• 2228744-91-8
• 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde

• Inchi： 1S/C9H6ClNOS/c10-9-2-1-8-7(11-9)5-6(13-8)3-4-12/h1-2,4-5H,3H2
• InChI Key： LLKARMBHQHVGPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(CC=O)S2)N=1

Computed Properties

• Exact Mass: 210.9858627g/mol
• Monoisotopic Mass: 210.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-{5-chlorothieno3,2-bpyridin-2-yl}acetaldehyde

Introduction to 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde (CAS No. 2228744-91-8)

2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde (CAS No. 2228744-91-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, combines a thiophene ring with a pyridine core, linked through an acetaldehyde functional group. The presence of a chloro substituent on the thiophene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde is characterized by its fused heterocyclic system, which includes both sulfur and nitrogen atoms. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The acetaldehyde moiety at the 2-position serves as a versatile handle for further functionalization, enabling the construction of diverse pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from fused heterocyclic systems. The thienopyridine scaffold, exemplified by 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde, has emerged as a privileged structure in drug discovery due to its ability to modulate various biological pathways. Studies have demonstrated that derivatives of this class exhibit potential in inhibiting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde is its role as a key intermediate in the synthesis of more complex molecules. The chloro substituent on the thiophene ring allows for nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups at specific positions. This reactivity has been exploited in the development of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

The pharmaceutical industry has shown particular interest in this compound due to its structural features and potential biological activity. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity for target proteins. For instance, derivatives of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde have been investigated for their ability to modulate kinases and other enzymes implicated in cancer progression. Preliminary studies suggest that certain analogs exhibit promising antitumor effects in cellular and animal models.

Advances in synthetic methodologies have further facilitated the exploration of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde derivatives. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex molecular architectures. These methods have not only improved yields but also allowed for greater control over stereochemistry, which is crucial for optimizing pharmacological properties.

The biological activity of this compound is further enhanced by its ability to engage multiple binding sites on biological targets. By modulating key interactions within these sites, derivatives of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde can exert potent effects on cellular processes. For example, studies have highlighted its potential in disrupting protein-protein interactions that are critical for disease pathogenesis.

In conclusion, 2-{5-chlorothieno[3,2-b]pyridin-2-yl}acetaldehyde represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for the development of novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the quest for innovative treatments across various therapeutic areas.